4-Methyl-6-piperazin-1-yl-2,3-dihydro-1,4-benzoxazine;trihydrochloride

• IUPAC Name: 4-methyl-6-piperazin-1-yl-2,3-dihydro-1,4-benzoxazine;trihydrochloride
• InChI: InChI=1S/C13H19N3O.3ClH/c1-15-8-9-17-13-3-2-11(10-12(13)15)16-6-4-14-5-7-16;;;/h2-3,10,14H,4-9H2,1H3;3*1H
• InChI Key: PGZWTKMVUBHMPP-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC2=C1C=C(C=C2)N3CCNCC3.Cl.Cl.Cl
• Molecular Formula: C13H22Cl3N3O
• Molecular Weight: 342.7 g/mol
• CAS No.: 2503204-77-9

Description

4-Methyl-6-piperazin-1-yl-2,3-dihydro-1,4-benzoxazine;trihydrochloride is a useful research compound. Its molecular formula is C13H22Cl3N3O and its molecular weight is 342.69. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activities

The compound has been studied as part of efforts to synthesize new antimicrobial agents. For instance, Bektaş et al. (2007) synthesized derivatives of 1,2,4-triazole and benzoxazole, including compounds related to the specified chemical structure, exhibiting moderate to good antimicrobial activities against various microorganisms. The study underscores the compound's potential as a scaffold for developing new antimicrobial agents (Bektaş et al., 2007).

Luminescent Properties and Photo-Induced Electron Transfer

Gan et al. (2003) explored the luminescent properties and photo-induced electron transfer (PET) of naphthalimide derivatives with piperazine substituents, similar in structure to the compound . Their findings highlight the potential of such compounds in the development of new photoluminescent materials and probes for biochemical applications (Gan et al., 2003).

Synthesis and Applications in Drug Development

Ramesh et al. (2006) described an improved synthesis method for a closely related compound, highlighting its importance as an intermediate in the production of anti-hypertensive drugs. This research showcases the compound's role in synthesizing therapeutics, emphasizing its utility in pharmaceutical manufacturing (Ramesh et al., 2006).

Antitubercular Activity and Docking Study

Naidu et al. (2016) synthesized and evaluated a series of derivatives for their in vitro anti-tubercular activity. This study provides insights into the compound's potential use in developing treatments for tuberculosis, demonstrating its importance in medicinal chemistry research (Naidu et al., 2016).

Molecular Interaction Studies

Research on molecular interactions of similar compounds with receptors offers valuable insights into the design of receptor antagonists or agonists, contributing to the development of drugs targeting specific receptors (Shim et al., 2002).